Cas no 1806749-34-7 (2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806749-34-7
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4839414
• Update Time: 2025-08-04

2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-7-6(18-8(9,10)11)2-5(13(15)16)4(3-14)12-7/h2,14H,3H2,1H3
• InChI Key： DMVCPSFJDPESNE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(CO)C(=C1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806749-34-7)

2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1806749-34-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, including its methoxy, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of multiple functional groups in 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol makes it a versatile intermediate in organic synthesis. The nitro group, in particular, is known for its reactivity and ability to participate in various chemical transformations, such as reduction to amine derivatives or diazotization reactions. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. These characteristics make it a valuable building block for the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The specific arrangement of substituents in 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol may contribute to its ability to interact with biological receptors or enzymes in a targeted manner, thereby modulating physiological processes.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. Researchers have been exploring the use of pyridine derivatives in medicinal chemistry due to their favorable pharmacokinetic properties and ease of functionalization. The methoxy group in 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol provides a handle for further chemical modifications, allowing chemists to introduce additional functional groups or link the molecule to other pharmacophores. This flexibility is crucial for designing molecules with optimized biological activity and reduced toxicity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly enhance metabolic stability, lipophilicity, and binding affinity. In 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol, the trifluoromethoxy group not only contributes to these desirable properties but also adds electronic complexity, which can fine-tune the molecule's interactions with biological targets. This has led to increased interest in fluorinated pyridines as key components in next-generation pharmaceuticals.

The synthesis of 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyridine core structure efficiently. The nitro and methoxy groups must be introduced at specific positions on the pyridine ring to maintain the compound's intended biological activity. These synthetic challenges highlight the expertise required in medicinal chemistry and highlight the importance of well-designed synthetic routes.

The pharmacological potential of 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict how this molecule might interact with biological targets such as enzymes and receptors. These simulations can provide valuable insights into the compound's binding affinity and selectivity, guiding further optimization efforts. Experimental studies have also been conducted to assess the biological activity of this compound in vitro and in vivo.

In vitro studies have revealed that derivatives of this compound exhibit promising activity against certain disease-related targets. For example, some pyridine-based molecules have shown inhibitory effects on kinases and other enzymes involved in cancer progression. While 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol itself may not be directly used as a drug candidate, it serves as a valuable scaffold for developing more potent and selective agents. These findings underscore the importance of fundamental research in identifying new molecular structures with therapeutic potential.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The synthesis and characterization of compounds like 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol are just one part of this larger effort. By providing researchers with versatile building blocks like this one, scientists can accelerate the discovery of new drugs that address unmet medical needs.

The future directions for research on 2-Methoxy-5-nitro-3-(trifluoromethoxy)pyridine-6-methanol include further exploration of its synthetic pathways and biological activities. Advances in synthetic chemistry may enable more efficient production methods for this compound and its derivatives. Additionally, continued investigation into its pharmacological properties could uncover new therapeutic applications or lead to the identification of new drug candidates based on its structure.

In conclusion,2-Methoxy-5-nitro-3-(trifluoromethylmethane)-6-pyrimidine methanol (CAS No: 1806749347) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with therapeutic applications across various disease areas including cancer treatment inflammatory diseases antimicrobial agents antiviral agents etc.. As research progresses scientists continue explore new possibilities derived from this versatile chemical entity promising advancements both academic field practical medicine.